Cas no 247220-90-2 (2,3-Dibromo-2-(trifluoromethyl)-1,1,1-trifluoropropane)

• Product Name: 2,3-Dibromo-2-(trifluoromethyl)-1,1,1-trifluoropropane
• CAS No: 247220-90-2
• MF: C₄H₂Br₂F₆
• MW: 323.857100963593
• MDL: MFCD01862098
• CID: 246116
• PubChem ID: 2773997
• Update Time: 2025-10-29

2,3-Dibromo-2-(trifluoromethyl)-1,1,1-trifluoropropane Chemical and Physical Properties

Names and Identifiers

• Propane,2-bromo-2-(bromomethyl)-1,1,1,3,3,3-hexafluoro-
• 2,3-DibroMo-2-(trifluoroMethyl)-1,1,1-trifluoropropane
• 2,3-Dibromo-2-(trifluoromethyl)-1,1,1-trifluoro-propane
• 2-bromo-2-(bromomethyl)-1,1,1,3,3,3-hexafluoropropane
• 247220-90-2
• 2-Bromo-2-(bromomethyl)hexafluoropropane
• FT-0676332
• Propane, 2-bromo-2-(bromomethyl)-1,1,1,3,3,3-hexafluoro-
• DTXSID10378823
• C4H2Br2F6
• AKOS015833905
• 2-bromo-2-(bromomethyl)-1, 1, 1, 3, 3, 3-hexafluoropropane
• MFCD01862098
• 2,3-Dibromo-2-(trifluoromethyl)-1,1,1-trifluoropropane

• MDL： MFCD01862098
• Inchi： 1S/C4H2Br2F6/c5-1-2(6,3(7,8)9)4(10,11)12/h1H2
• InChI Key： RSOPEIVMXGUUEX-UHFFFAOYSA-N
• SMILES： BrC(CBr)(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 321.84300
• Monoisotopic Mass: 321.84274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 115-116
• Boiling Point: 115-116°C
• PSA: 0.00000
• LogP: 3.63960

2,3-Dibromo-2-(trifluoromethyl)-1,1,1-trifluoropropane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 2,3-Dibromo-2-(trifluoromethyl)-1,1,1-trifluoropropane

Comprehensive Guide to 2,3-Dibromo-2-(trifluoromethyl)-1,1,1-trifluoropropane (CAS No. 247220-90-2)

2,3-Dibromo-2-(trifluoromethyl)-1,1,1-trifluoropropane (CAS No. 247220-90-2) is a specialized fluorinated organic compound that has garnered significant attention in advanced chemical research and industrial applications. This compound, often referred to by its abbreviated name DBTFP, is known for its unique molecular structure, which combines bromine and fluorine atoms to deliver exceptional chemical stability and reactivity. Researchers and industry professionals are increasingly interested in 2,3-Dibromo-2-(trifluoromethyl)-1,1,1-trifluoropropane due to its potential in high-performance materials, pharmaceuticals, and agrochemical synthesis.

The molecular formula of 2,3-Dibromo-2-(trifluoromethyl)-1,1,1-trifluoropropane is C₄H₂Br₂F₆, and its molecular weight is approximately 315.86 g/mol. The presence of both bromine and fluorine atoms in its structure contributes to its high electronegativity, making it a valuable intermediate in organic synthesis. One of the key features of DBTFP is its ability to participate in nucleophilic substitution reactions, which are crucial for constructing complex molecules in medicinal chemistry and material science.

In recent years, the demand for 2,3-Dibromo-2-(trifluoromethyl)-1,1,1-trifluoropropane has surged due to its applications in the development of flame retardants, specialty polymers, and high-performance coatings. The compound’s thermal stability and resistance to degradation make it an ideal candidate for these applications. Additionally, its role in the synthesis of bioactive compounds has been explored, particularly in the context of drug discovery and agrochemical innovation. Researchers are actively investigating DBTFP as a building block for novel therapeutics targeting infectious diseases and metabolic disorders.

From an environmental perspective, the use of 2,3-Dibromo-2-(trifluoromethyl)-1,1,1-trifluoropropane aligns with the growing emphasis on sustainable chemistry. Its efficiency in catalytic processes reduces the need for excessive reagents, minimizing waste generation. Furthermore, advancements in green chemistry have led to the development of eco-friendly synthetic routes for DBTFP, ensuring compliance with global environmental regulations. This aspect is particularly relevant given the increasing scrutiny of chemical manufacturing processes by regulatory bodies worldwide.

The market for 2,3-Dibromo-2-(trifluoromethyl)-1,1,1-trifluoropropane is expected to grow steadily, driven by its expanding applications in electronics, automotive, and pharmaceutical industries. Companies specializing in fine chemicals and custom synthesis are investing in scalable production methods to meet the rising demand. As a result, DBTFP is becoming a critical component in the supply chains of high-tech and life sciences sectors. Industry reports highlight its potential as a key player in the next generation of advanced materials and bioactive agents.

For researchers and manufacturers seeking reliable sources of 2,3-Dibromo-2-(trifluoromethyl)-1,1,1-trifluoropropane, it is essential to partner with suppliers who adhere to stringent quality control measures. The compound’s purity and consistency are paramount for ensuring reproducible results in experimental and industrial settings. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify the integrity of DBTFP batches. These quality assurance protocols are critical for maintaining the compound’s performance in high-stakes applications.

In conclusion, 2,3-Dibromo-2-(trifluoromethyl)-1,1,1-trifluoropropane (CAS No. 247220-90-2) represents a versatile and valuable chemical entity with broad-ranging implications for science and industry. Its unique properties and applications underscore its importance in modern chemistry, making it a subject of ongoing research and commercial interest. As innovations in synthetic methodologies and material science continue to evolve, DBTFP is poised to play a pivotal role in shaping the future of chemical innovation.